Cas no 1804076-57-0 (1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one
• CAS No: 1804076-57-0
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4972254
• Update Time: 2025-05-20

1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one

• Inchi： 1S/C12H14Br2O2/c1-3-16-11-6-4-5-9(10(11)7-13)12(14)8(2)15/h4-6,12H,3,7H2,1-2H3
• InChI Key： JZUNAQGTDHPXNT-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CBr)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one (CAS No. 1804076-57-0)

1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one (CAS No. 1804076-57-0) is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique brominated and ethoxyphenyl structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula, C₁₂H₁₄Br₂O₂, highlights the presence of two bromine atoms, which are pivotal for its reactivity and application in cross-coupling reactions.

The compound's propan-2-one backbone, combined with the 2-(bromomethyl)-3-ethoxyphenyl moiety, makes it a valuable building block for constructing heterocyclic compounds. Researchers have explored its potential in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and antimicrobial compounds. Recent studies have also investigated its role in material science, where its brominated aromatic structure contributes to the synthesis of advanced polymers and coatings.

One of the most frequently searched questions related to 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one is its synthetic pathway. The compound is typically synthesized through a multi-step process involving bromination and etherification reactions. Another common query revolves around its solubility and stability under various conditions. It is soluble in organic solvents such as dichloromethane and tetrahydrofuran, but exhibits limited solubility in water, which is a critical consideration for its application in aqueous environments.

In the context of green chemistry, researchers are increasingly interested in optimizing the synthesis of 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one to minimize waste and reduce the use of hazardous reagents. This aligns with the broader trend of sustainable synthesis in the chemical industry. Additionally, the compound's potential as a photoactive material has sparked interest in the field of optoelectronics, where its bromine-rich structure could be leveraged for light-emitting applications.

The safety profile of 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one is another area of focus for users. While it is not classified as a hazardous substance under standard regulations, proper handling protocols, including the use of personal protective equipment (PPE), are recommended. Its storage conditions—typically in a cool, dry place away from light—are also frequently discussed in user queries.

From a market perspective, the demand for 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one is driven by its applications in drug discovery and material science. Suppliers often highlight its high purity (>98%) and consistent quality as key selling points. The compound's price volatility, influenced by the availability of raw materials such as bromine and 3-ethoxyphenol, is another topic of interest for buyers and researchers alike.

In summary, 1-Bromo-1-(2-(bromomethyl)-3-ethoxyphenyl)propan-2-one (CAS No. 1804076-57-0) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical research, and material science. Its unique structural features and reactivity make it a valuable tool for chemists and researchers. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.